Cas no 98192-17-7 (1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene))
98192-17-7 structure
Product Name:1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene)
CAS No:98192-17-7
MF:C25H25Cl3O3
MW:479.823204755783
CID:2820627
Update Time:2023-08-07
1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene) Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,1',1''-methylidynetris[3-chloro-4-ethoxy-
- 1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene)
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- Inchi: 1S/C25H25Cl3O3/c1-4-29-22-10-7-16(13-19(22)26)25(17-8-11-23(30-5-2)20(27)14-17)18-9-12-24(31-6-3)21(28)15-18/h7-15,25H,4-6H2,1-3H3
- InChI Key: VXGSSVPHGVMNCX-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(C1C=CC(=C(C=1)Cl)OCC)C1C=CC(=C(C=1)Cl)OCC)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 451
- XLogP3: 8.2
- Topological Polar Surface Area: 27.7
1,1',1''-Methanetriyltris(3-chloro-4-ethoxybenzene) Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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